Cas no 12150-46-8 (ferrous;cyclopenta-2,4-dien-1-yl(diphenyl)phosphane(1:2))

• Product Name: ferrous;cyclopenta-2,4-dien-1-yl(diphenyl)phosphane(1:2)
• CAS No: 12150-46-8
• MF: C₃₄H₂₈FeP₂
• MW: 554.378651618958
• MDL: MFCD00001422
• CID: 48802
• PubChem ID: 24850625
• Update Time: 2025-08-05

ferrous;cyclopenta-2,4-dien-1-yl(diphenyl)phosphane(1:2) Chemical and Physical Properties

Names and Identifiers

• 1,1'-BIS(DIPHENYLPHOSPHINO)FERROCENE
• 1,1'-FERROCENEBIS(DIPHENYLPHOSPHINE)
• DPPF
• 1,1'-bis(diphenyphosphino)ferrocene
• 1,1'-Bis(diphenylphosphino) ferrocene, Catalyst Grade
• 1,1μ-Ferrocenebis(diphenylphosphine), 1,1μ-Ferrocenediyl-bis(diphenylphosphine)
• 1,1’-Bis(diphenylphosphino)ferrocene
• 1,1-Bis(diphenylphosphino)ferrocene
• 1,1`-Bis(diphenylphosphino)ferrocene
• 1,1’-
• 1,1’-Bis(diphenylphosphino)ferrocene (DPPF)
• 1,1'-bis(diphenylphosphanyl)ferrocene
• 1,1'-Bis(diphenylphosphiNA)ferrocene
• 1,1''-BIS(DIPHENYLPHOSPHINO)ERROCENE
• 1,1'-bis(diphenylphosphino)ferrocene palladium chloride
• 1'-Bis(diphenylphosphino)ferrocene
• Cyclopentadienyldiphenylphosphine
• Zirconium ionophore I
• 1,1'-Ferrocenediyl-bis(diphenylphosphine)
• ferrous;cyclopenta-2,4-dien-1-yl(diphenyl)phosphane(1:2)
• 1,1''-BIS(DIPHENYLPHOSPHINO)FERROCENE (DPPF)
• DPPF/1,1''-BIS(DIPHENYLPHOSPHINO) FERROCENE
• DPPF, (Ferrocene-1,1'-diyl)bis(diphenylphosphine)
• 1,1-(twophenylphosphine)Er Maotie
• 1,1'-Bis(diphenylphosphino)ferrocene,98%

• MDL： MFCD00001422
• Inchi： 1S/2C17H14P.Fe/c2*1-3-9-15(10-4-1)18(17-13-7-8-14-17)16-11-5-2-6-12-16;/h2*1-14H;
• InChI Key： HPXNTHKXCYMIJL-UHFFFAOYSA-N
• SMILES： P(C1C=CC=CC=1)(C1=CC=CC=C1)[C]1[CH][CH][CH][CH]1.P(C1=CC=CC=C1)(C1=CC=CC=C1)[C]1[CH][CH][CH][CH]1.[Fe] |^1:13,14,15,16,17,31,32,33,34,35|

Computed Properties

• Exact Mass: 554.10200
• Monoisotopic Mass: 546.038966
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 37
• Rotatable Bond Count: 6
• Complexity: 276
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: -10
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: Yellow crystals
• Density: 1.5270
• Melting Point: 181-182 °C (dec.) (lit.)
• Boiling Point: 363.8°Cat760mmHg
• Flash Point: 182.8℃
• Solubility: 可溶于氯仿、乙酸乙酯
• Water Partition Coefficient: Soluble in chloroform, dichloromethane, alcohol and pentane. Insoluble in water.
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
• PSA: 27.18000
• LogP: 6.38890
• Solubility: Not determined
• Sensitiveness: Air Sensitive

ferrous;cyclopenta-2,4-dien-1-yl(diphenyl)phosphane(1:2) Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302+H312+H332
• Warning Statement： P261-P264-P270-P271-P280-P301+P312+P330-P302+P352+P312+P362+P364-P304+P340+P312-P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： R25
• Safety Instruction： S22; S24/25; S45; S28A; S36; S26
• FLUKA BRAND F CODES：10-23
• Hazardous Material Identification：
• HazardClass：IRRITANT
• TSCA：No
• Storage Condition：2-8°C
• Risk Phrases：R25
• Safety Term：S28A;S45

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives